N-(2,5-dichlorophenyl)-2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C16H11Cl2N3O3/c17-10-3-4-11(18)13(8-10)19-15(22)9-21-16(23)6-5-12(20-21)14-2-1-7-24-14/h1-8H,9H2,(H,19,22)
• InChI Key: HMYQASUZTVFAAB-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C16H11Cl2N3O3
• Molecular Weight: 364.2 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions that yield high-purity products. For example, a study by Hamad and Hashem (2000) describes the synthesis of 6-aryl-1-(3-chloropropanoyl)-4-[(E)-1-(2-furyl)methylidene)]-1,2,3,4-tetrahydro-3-pyridazinones using a high yield, one-pot reaction involving acid chloride and α-aracyl(β-2-furyl)acrylic acid hydrazides (Hamad & Hashem, 2000).

Molecular Structure Analysis

The molecular structure is crucial for understanding the chemical behavior of compounds. Studies like that of Narayana et al. (2016) utilize crystallography to analyze the structures of similar acetamides, revealing how intermolecular interactions, such as hydrogen bonds and π interactions, influence the overall molecular arrangement (Narayana et al., 2016).

Chemical Reactions and Properties

Compounds within this class participate in various chemical reactions, contributing to their diverse properties. For instance, the work by Pailloux et al. (2007) discusses the oxidation reactions of related acetamides, highlighting how different oxidants and conditions lead to varied products, which is essential for understanding the chemical reactivity and potential applications of these compounds (Pailloux et al., 2007).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystal structure, are directly influenced by the molecular structure. Research by Choudhary et al. (2014) uses quantum chemical calculations to predict the vibrational frequencies and thermodynamic properties of similar dichloroacetamides, providing insight into their stability and behavior under different conditions (Choudhary et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other compounds, are pivotal for practical applications. Studies like that of Oleinik et al. (2023) assess the anti-inflammatory activity of substituted dihydropyridines, demonstrating the therapeutic potential of compounds with similar structural motifs (Oleinik et al., 2023).